Cas no 654663-35-1 (3-Pyridinecarboxylic acid, 4-(cyclohexyloxy)-)

3-Pyridinecarboxylic acid, 4-(cyclohexyloxy)- structure
654663-35-1 structure
Product Name:3-Pyridinecarboxylic acid, 4-(cyclohexyloxy)-
CAS No:654663-35-1
MF:C12H15NO3
MW:221.252403497696
CID:1687796
Update Time:2024-09-03

3-Pyridinecarboxylic acid, 4-(cyclohexyloxy)- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxylic acid, 4-(cyclohexyloxy)-
    • Inchi: 1S/C12H15NO3/c14-12(15)10-8-13-7-6-11(10)16-9-4-2-1-3-5-9/h6-9H,1-5H2,(H,14,15)
    • InChI Key: QGGABKDZJNMSHW-UHFFFAOYSA-N
    • SMILES: C1=NC=CC(OC2CCCCC2)=C1C(O)=O

Computed Properties

  • Exact Mass: 221.10525

Experimental Properties

  • Density: 1.217±0.06 g/cm3(Predicted)
  • Boiling Point: 394.0±22.0 °C(Predicted)
  • PSA: 59.42
  • pka: 1.44±0.36(Predicted)
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